Cas no 40747-04-4 (1H-INDOLE-3-CARBOXALDEHYDE, OXIME, (E)-)

• Product Name: 1H-INDOLE-3-CARBOXALDEHYDE, OXIME, (E)-
• CAS No: 40747-04-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 3227593
• PubChem ID: 135449256
• Update Time: 2025-04-21

1H-INDOLE-3-CARBOXALDEHYDE, OXIME, (E)- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-3-CARBOXALDEHYDE, OXIME, (E)-
• NSC 525800
• 40747-05-5
• AI3-51476
• MFCD00022737
• DTXSID001279854
• 3-Indolaldehyde Oxime
• AKOS000502197
• CHEMBL3212774
• 7P-055
• SCHEMBL2189137
• SR-01000389836
• (NE)-N-(1H-indol-3-ylmethylidene)hydroxylamine
• 1H-Indole-3-carboxaldehyde, oxime
• STL033041
• 40747-04-4
• NSC-525800
• AB00462635-03
• SR-01000389836-1
• (E)-1H-indole-3-carbaldehyde oxime
• (E)-N-[(1H-indol-3-yl)methylidene]hydroxylamine
• HMS1369I17
• N-[(Z)-indol-3-ylidenemethyl]hydroxylamine
• Indole-3-aldehyde oxime
• GXU9CK5AQH
• Indole oxime
• (E)-1H-indole-3-carbaldehydeoxime
• UNII-GXU9CK5AQH
• 3-Indolecarboxaldehyde, oxime
• 1H-Indole-3-carboxaldehyde, oxime, (Z)-
• 1H-indole-3-carbaldehyde oxime
• 2592-05-4
• (E)-N-hydroxy-1-(1H-indol-3-yl)methanimine
• (3E)-1H-indole-3-carbaldehyde oxime

• MDL： MFCD00022737
• Inchi： 1S/C9H8N2O/c12-11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10,12H/b11-6+
• InChI Key： BWEFEUTYNRSOKX-IZZDOVSWSA-N
• SMILES： O/N=C/C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 160.063662883Da
• Monoisotopic Mass: 160.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4Ų